Tert-butyl 4-chloro-2-nitrophenylcarbamate

• CAS RN: 579474-19-4
• Molecular Formula: C11H13ClN2O4
• Molecular Weight: 272.68 g/mol
• IUPAC Name: tert-butyl N-(4-chloro-2-nitrophenyl)carbamate
• InChI: InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(15)13-8-5-4-7(12)6-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key: JXRYXFLIZMKRRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(C=C(C=C1)Cl)[N+](=O)[O-]

Description

Tert-butyl 4-chloro-2-nitrophenylcarbamate is a useful research compound. Its molecular formula is C11H13ClN2O4 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared via the isocyanate from commercially available 4-chloro-2-nitro-phenylamine [CAS-No. 89-63-4] (5.0 g, 29 mmol) with diphosgene (1.75 mL, 14.5 mmol) in EtOAc (60 mL), followed by treatment with tert-BuOH (30 mL) in CH2Cl2 (60 mL) according to the general procedure A (method a). Obtained as a yellow solid (6.2 g, 76%).

Synthesis routes and methods II

Procedure details

Compound A6 was prepared via the isocyanate from commercially available 4-chloro-2-nitro-phenylamine [CAS-No. 89-63-4] (5.0 g, 29 mmol) with diphosgene (1.75 mL, 14.5 mmol) in EtOAc (60 mL), followed by treatment with tert-BuOH (30 mL) in CH2Cl2 (60 mL) according to the general procedure A (method a).